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Compound of Interest

Compound Name: 7-Bromo-2-methyl-1H-indene

Cat. No.: B110101

Technical Guide: Physical Properties of 7-
Bromo-2-methyl-1H-indene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 7-Bromo-
2-methyl-1H-indene, with a specific focus on its melting and boiling points. The information is
compiled for use by researchers, scientists, and professionals in drug development who may
utilize this compound as a key intermediate in complex organic synthesis.

Core Physical Properties

7-Bromo-2-methyl-1H-indene is an organic compound featuring an indene scaffold, which is a
bicyclic structure composed of a fused benzene and cyclopentene ring. The presence of a
bromine atom at the 7-position and a methyl group at the 2-position imparts specific reactivity
and physical characteristics to the molecule.[1] Depending on its purity and the ambient
temperature, it can present as a colorless to pale yellow liquid or a colorless solid.[1][2] It
demonstrates moderate solubility in organic solvents like ethanol and dichloromethane, with
lower solubility in water.[1]

Quantitative Data Summary

The experimentally determined physical properties of 7-Bromo-2-methyl-1H-indene are
summarized in the table below for quick reference.
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Physical Property Value Conditions

Boiling Point 104-108 °C at 5 mmHg

Not explicitly reported in the
literature. Described as a

Melting Point )
"colorless solid" at room
temperature.
Colorless to pale yellow liquid
Appearance

or solid

Experimental Protocols
Determination of Boiling Point via Fractional Distillation

The boiling point of 7-Bromo-2-methyl-1H-indene was determined through purification by
fractional distillation under reduced pressure.[2]

Protocol:

e The crude 7-Bromo-2-methyl-1H-indene is placed in a round-bottom flask suitable for
distillation.

» A fractional distillation apparatus is assembled, including a fractionating column, a
condenser, a receiving flask, and a thermometer.

e The system is connected to a vacuum pump to reduce the internal pressure to 5 mmHg.
o The flask is gently heated to initiate boiling.

e The temperature at which the vapor condenses and is collected in the receiving flask is
recorded as the boiling point range. For 7-Bromo-2-methyl-1H-indene, this was observed
to be 104-108 °C.[2]

A general principle for determining boiling points at reduced pressure is that lowering the
pressure decreases the boiling point of a liquid, which is advantageous for compounds that
may decompose at higher temperatures.[3]
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Synthesis Workflow

The synthesis of 7-Bromo-2-methyl-1H-indene is a multi-step process. The following diagram
illustrates the key stages of a reported synthetic route.[2]

Synthesis Workflow of 7-Bromo-2-methyl-1H-indene

Click to download full resolution via product page
Caption: Synthetic pathway for 7-Bromo-2-methyl-1H-indene.

This technical guide provides the available physical property data for 7-Bromo-2-methyl-1H-
indene and a detailed experimental context for its synthesis and boiling point determination.
The absence of a reported melting point in the reviewed literature suggests an area for further

experimental characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b110101#physical-properties-of-7-bromo-2-methyl-1h-
indene-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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